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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Reactive Orange 16, a versatile

azo dye with applications extending from traditional textile dyeing to advanced scientific

research. This document details its chemical identity, physicochemical properties, and

established experimental applications, with a focus on methodologies and data relevant to

laboratory and research settings.

Chemical Identity
CAS Number: The most commonly cited CAS number for Reactive Orange 16 is 12225-83-

1[1][2][3]. Other reported CAS numbers include 12225-88-6, 20262-58-2, and 12769-09-4[4].

Synonyms: Reactive Orange 16 is known by a multitude of synonyms, reflecting its

widespread use. Key synonyms include:

Remazol Brilliant Orange 3R[1]

C.I. Reactive Orange 16

Reactive Orange 3R

Reactive Orange KN-5R
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Reactive Brilliant Orange KN-5R

OR 16 dye

A more extensive list of synonyms can be found in various chemical supplier databases.

Physicochemical Properties
Reactive Orange 16 is a sulfonated reactive azo dye. Its key physicochemical properties are

summarized in the table below.

Property Value Reference

Molecular Formula C₂₀H₁₇N₃Na₂O₁₁S₃

Molecular Weight 617.54 g/mol

Appearance Orange to dark red powder

Melting Point >300 °C

Solubility
Soluble in water. 120 g/L at

20°C and >150 g/L at 80°C.

Maximum Absorbance (λmax) 493 nm

Colour Index Number 17757

Applications in Research and Development
While traditionally used in the textile industry, Reactive Orange 16 has been adopted in

various research contexts, primarily as a model compound for environmental remediation

studies and as a biological stain.

Environmental Science: Due to its persistence in the environment, Reactive Orange 16 is

frequently used as a model pollutant to investigate the efficacy of novel water treatment

technologies. These include advanced oxidation processes such as photocatalytic

degradation and electrochemical oxidation.
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Biological Staining: Reactive dyes, in general, are used in cellular analysis. They can act as

fixable dead cell stains, covalently binding to intracellular amines. In cells with compromised

membranes (dead cells), the dye has greater access to the cell's interior, resulting in a much

stronger fluorescent signal compared to live cells. While specific protocols for Reactive
Orange 16 in this application are not widely published, its reactive nature makes it a

candidate for such methodologies.

Diagnostics and Histology: The dye finds applications in diagnostic assay manufacturing,

hematology, and histology.

Experimental Protocols
Electrochemical Degradation of Reactive Orange 16
This protocol is based on a study investigating the removal of Reactive Orange 16 from

wastewater using a novel particle-coated electrode.

Objective: To achieve high color and Chemical Oxygen Demand (COD) reduction of a synthetic

Reactive Orange 16 dye solution.

Materials:

Reactive Orange 16 (200 ppm solution)

1 L glass reactor

Particle-coated electrode (Ti/GO-GAC-RuO₂-Sb₂O₅-CeO₂) as the anode

Stainless Steel (SS-304) as the cathode

DC power supply

Supporting electrolytes: NaCl and Na₂SO₄

Magnetic stirrer

Methodology:

Prepare a 200 ppm solution of Reactive Orange 16 in the 1 L glass reactor.
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Immerse the particle-coated anode and the stainless steel cathode in the solution,

maintaining a 1.5 cm space between them.

Add NaCl and Na₂SO₄ as supporting electrolytes (e.g., 2 g/L of each).

Maintain uniform mixing using a magnetic stirrer at 240 rpm.

Apply a constant current density of 60 mA/cm² using the DC power supply to initiate the

electrochemical oxidation process.

Conduct the electrolysis for a set duration (e.g., 30 minutes).

Monitor the decolorization and COD reduction at various time intervals.

Results from the study:

Parameter Condition Result Reference

Color Reduction

2 g/L NaCl + 2 g/L

Na₂SO₄, 60 mA/cm²,

neutral pH, 30 min

98%

COD Reduction

2 g/L NaCl + 2 g/L

Na₂SO₄, 60 mA/cm²,

neutral pH, 30 min

88%

General Protocol for Live/Dead Cell Staining with a
Reactive Dye
This is a generalized protocol that can be adapted for using reactive dyes like Reactive
Orange 16 for discriminating live and dead cells by flow cytometry.

Objective: To differentiate between live and dead cells in a population based on membrane

integrity.

Materials:

Cell suspension (at least 1 x 10⁶ cells)
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Reactive dye (e.g., Reactive Orange 16) reconstituted in anhydrous DMSO

Phosphate-buffered saline (PBS)

Flow cytometer

Methodology:

Cell Preparation:

Harvest and count the cells.

Wash the cells once with PBS.

Resuspend the cells in PBS at a concentration of 1 x 10⁶ cells/mL.

Staining:

Add the reconstituted reactive dye to the cell suspension (the optimal concentration needs

to be determined empirically).

Mix well.

Incubate for 30 minutes at room temperature or on ice, protected from light.

Washing and Analysis:

Wash the cells once with PBS containing 1% bovine serum albumin (BSA).

Resuspend the cells in an appropriate buffer for flow cytometry.

Analyze the cells on a flow cytometer using the appropriate excitation and emission

channels for the specific dye. Dead cells will exhibit a significantly higher fluorescence

intensity than live cells.

Visualizations
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Caption: Workflow for the electrochemical degradation of Reactive Orange 16.
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Caption: Principle of live/dead cell discrimination using a reactive dye.

Safety Information
Reactive Orange 16 is considered a hazardous substance. It can cause skin irritation, serious

eye irritation, and may cause an allergic skin reaction. It may also cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and

respiratory protection, should be used when handling this chemical. For detailed safety

information, always refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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